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Compound of Interest

Compound Name:
4,4'-

Bis(diethylamino)benzophenone

Cat. No.: B160578 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of the efficiency of 4,4'-
Bis(diethylamino)benzophenone (BDEABP) as a photoinitiator in dental composites.

Through a detailed comparison with commonly used alternative photoinitiators, this document

aims to equip researchers and professionals with the necessary data to evaluate its potential in

the development of advanced dental materials.

Comparative Performance Analysis
The following tables summarize the key performance indicators of dental composites

formulated with BDEABP in comparison to other prevalent photoinitiator systems, including

Camphorquinone (CQ), Lucirin TPO, and Ivocerin.

Table 1: Degree of Conversion (%)
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Photoinitiator
System

Resin Matrix Irradiation Time (s)
Degree of
Conversion (%)

BDEABP-containing BisGMA 10 39.3 ± 2.1

30 44.2 ± 1.6

60 48.7 ± 2.5

180 58.7 ± 2.8

300 59.7 ± 1.1

BDEABP-free

(Control)
BisGMA 10 26.1 ± 0.5

30 32.0 ± 1.5

60 40.4 ± 2.9

180 46.6 ± 1.7

300 50.4 ± 1.4

Camphorquinone

(CQ)
BisGMA/TEGDMA - ~55-75[1][2][3]

Lucirin TPO BisGMA/TEGDMA -
Can be higher than

CQ[1]

Ivocerin - - Comparable to CQ[4]

Data for BDEABP extracted from Lee et al. (2015).[5] Data for other photoinitiators are typical

ranges found in the literature and may vary based on the specific formulation and experimental

conditions.

Table 2: Mechanical Properties
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Photoinitiator System Flexural Strength (MPa)
Vickers Microhardness
(VHN)

BDEABP
Data not available in direct

comparison

Data not available in direct

comparison

Camphorquinone (CQ) 87.32 ± 19.03[4] 93.82 ± 17.44[4]

Lucirin TPO (with CQ)
Data varies, can be higher

than CQ alone[4]
52.00 ± 3.92[4]

Ivocerin (with CQ) 79.30 ± 14.37[4] 54.27 ± 4.10[4]

Direct comparative studies on the mechanical properties of dental composites containing

BDEABP versus other common photoinitiators were not identified in the reviewed literature.

The data presented for CQ, TPO, and Ivocerin are from a single study for consistency but may

vary depending on the composite formulation.

Table 3: Color Stability (ΔE)

Photoinitiator System Aging Conditions Color Change (ΔE)

BDEABP Data not available Data not available

Camphorquinone (CQ) 28 days water aging Clinically acceptable change[2]

Lucirin TPO 28 days water aging
Superior color stability to

Ivocerin and CQ[2]

Ivocerin 28 days water aging Clinically acceptable change[2]

Direct comparative studies on the color stability of dental composites containing BDEABP were

not found. The data for CQ, TPO, and Ivocerin indicates that TPO-based composites may offer

enhanced long-term esthetic durability.[2]

Experimental Protocols
Detailed methodologies for the key experiments cited are provided below to allow for

replication and further investigation.
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Degree of Conversion (DC) Measurement via FTIR
Spectroscopy
Objective: To quantify the percentage of reacted aliphatic C=C bonds in the polymer matrix

after photocuring.

Methodology:

Specimen Preparation:

Uncured composite paste is placed in a cylindrical mold (e.g., 5 mm diameter, 1 mm

height).[5]

The sample is pressed between two transparent Mylar strips to create a flat, smooth

surface.

The uncured sample is placed in a Fourier-transform infrared (FTIR) spectrometer, and a

baseline spectrum is recorded.

Photocuring:

The specimen is irradiated with a dental curing light for a specified duration (e.g., 10, 30,

60, 180, 300 seconds).[5] The light guide tip is held in close proximity to the Mylar strip.

FTIR Analysis:

Immediately after curing, a second FTIR spectrum of the polymerized specimen is

recorded.

The degree of conversion is calculated based on the change in the peak height of the

aliphatic C=C absorption band (typically around 1638 cm⁻¹) relative to an internal standard

peak that does not change during polymerization, such as the aromatic C=C absorption

band (around 1608 cm⁻¹).

The following formula is used: DC (%) = [1 - (Absorbancealiphatic(cured) /

Absorbancearomatic(cured)) / (Absorbancealiphatic(uncured) /

Absorbancearomatic(uncured))] x 100
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Flexural Strength Testing (Three-Point Bending Test)
Objective: To determine the material's resistance to fracture under a bending load.

Methodology (based on ISO 4049):

Specimen Preparation:

Bar-shaped specimens (25 mm x 2 mm x 2 mm) are fabricated by filling a stainless-steel

mold with the composite material.

The material is covered with Mylar strips and pressed to extrude excess material.

The specimens are cured by irradiating the top and bottom surfaces according to the

manufacturer's instructions.

After removal from the mold, any flash is carefully removed.

Testing Procedure:

The specimens are stored in distilled water at 37°C for 24 hours before testing.

The test is performed using a universal testing machine with a three-point bending fixture.

The supports are set 20 mm apart.

A load is applied to the center of the specimen at a crosshead speed of 0.5 mm/min until

fracture occurs.

The flexural strength (σ) is calculated using the formula: σ = 3FL / 2bh² where F is the

maximum load at fracture, L is the distance between the supports, b is the width of the

specimen, and h is the height of the specimen.

Vickers Microhardness Testing
Objective: To measure the hardness of the composite material's surface.

Methodology:

Specimen Preparation:
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Cylindrical specimens (e.g., 5 mm diameter, 2 mm height) are prepared and cured as

previously described.

The top surface of the specimen is polished with a series of silicon carbide papers of

decreasing grit size, followed by polishing with diamond pastes to achieve a mirror-like

finish.

Testing Procedure:

A Vickers microhardness tester is used to make indentations on the polished surface of

the specimen.

A standardized load (e.g., 300 g) is applied for a specific dwell time (e.g., 15 seconds).

The lengths of the two diagonals of the resulting diamond-shaped indentation are

measured using a microscope.

The Vickers Hardness Number (VHN) is calculated using the formula: VHN = 1.854 * (F /

d²) where F is the applied load in kilograms-force and d is the average length of the

diagonals in millimeters.

Color Stability Assessment (CIELAB Method)
Objective: To evaluate the change in color of the composite material after aging.

Methodology:

Specimen Preparation:

Disc-shaped specimens are prepared and cured.

Baseline color measurements are taken using a spectrophotometer or colorimeter. The

CIELAB color space coordinates (L, a, b*) are recorded.

Aging Procedure:

Specimens are immersed in a staining solution (e.g., coffee, tea, or distilled water) and

stored at 37°C for a specified period (e.g., 28 days).[2] The solution is typically refreshed
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at regular intervals.

Color Measurement:

After the aging period, the specimens are rinsed and dried, and the L, a, and b*

coordinates are measured again.

The total color change (ΔE) is calculated using the formula: ΔE = [(ΔL)² + (Δa)² + (Δb)²]1/2
where ΔL, Δa, and Δb are the differences in the respective coordinates before and after

aging. A ΔE value greater than 3.3 is generally considered clinically perceptible.

Visualized Workflows and Relationships
The following diagrams illustrate the experimental workflows and the photoinitiation process.

Specimen Preparation
FTIR Analysis

Photocuring

Place uncured composite in mold Press between Mylar strips
Record baseline spectrum (uncured)

Irradiate with curing light Record final spectrum (cured) Calculate Degree of Conversion

Click to download full resolution via product page

Caption: Workflow for Degree of Conversion Measurement.
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Specimen Preparation
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Caption: Workflow for Flexural Strength Testing.
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Caption: Simplified Photoinitiation and Polymerization Process.

Need Custom Synthesis?
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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